2-Bromo-3-(5-methyl-2-thienyl)-1-propene

Specification

• Molecular Formula: C8H9BrS
• Molecular Weight: 217.13 g/mol
• IUPAC Name: 2-(2-bromoprop-2-enyl)-5-methylthiophene
• Standard InChI: InChI=1S/C8H9BrS/c1-6(9)5-8-4-3-7(2)10-8/h3-4H,1,5H2,2H3
• Standard InChI Key: VHMQBYGRFANOPL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(S1)CC(=C)Br
• Canonical SMILES: CC1=CC=C(S1)CC(=C)Br

Introduction

2-Bromo-3-(5-methyl-2-thienyl)-1-propene is a chemical compound that belongs to the class of organic halides, specifically brominated thiophene derivatives. Despite its specific name not being widely documented in the provided search results, compounds with similar structures, such as 3-(5-bromo-2-thienyl)-1-propene and 2-bromo-3-(5-bromo-2-thienyl)-1-propene, offer insights into the properties and potential applications of brominated thiophene derivatives.

Molecular Formula and Weight

For a compound like 3-(5-bromo-2-thienyl)-1-propene, the molecular formula is C7H7BrS, with a molecular weight of 203.1 g/mol. For 2-bromo-3-(5-methyl-2-thienyl)-1-propene, the molecular formula would be C8H9BrS, with a molecular weight slightly higher due to the additional methyl group.

Synthesis and Preparation

Synthesis methods for similar compounds often involve cross-coupling reactions or direct bromination of thiophene derivatives. Specific synthesis details for 2-bromo-3-(5-methyl-2-thienyl)-1-propene are not readily available but would likely follow similar principles.

Pharmaceutical and Chemical Research

Brominated thiophene derivatives are of interest in pharmaceutical research due to their potential biological activities. They can serve as intermediates in the synthesis of more complex molecules with therapeutic properties.

Material Science

Thiophene-based compounds are also explored in material science for their electronic properties, particularly in the development of organic semiconductors and photovoltaic materials.

Hazard Classification

Compounds containing bromine are generally considered hazardous due to their potential toxicity and reactivity. Handling requires appropriate safety measures, including protective equipment and ventilation.

Storage and Disposal

Storage should be in a cool, dry place away from incompatible substances. Disposal should follow local regulations for hazardous waste.

Data Table: Comparison of Related Thiophene Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
3-(5-Bromo-2-thienyl)-1-propene	C7H7BrS	203.1	159013-60-2
2-Bromo-3-(5-bromo-2-thienyl)-1-propene	C7H6Br2S	282.0	951886-05-8
2-Bromo-3-(5-methyl-2-thienyl)-1-propene	C8H9BrS	Estimated	Not specified

*Estimated molecular weight for 2-bromo-3-(5-methyl-2-thienyl)-1-propene based on similar compounds.